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Compound Focus: Cyclohexanehexone

CAS No.: 527-31-1

Cat. No.: S749526

The following table summarizes the key experimental and theoretical findings for cyclohexanehexone

(C606) from the identified research [1].

Aspect Details

Common Materials in most studies and from chemical vendors are often
Misidentification dodecahydroxycyclohexane dihydrate (C6(OH)12-2H20), not C606 [1].
Synthesis Method Bulk synthesis achieved via dehydration of C6(OH)12-2H20 [1].

Key Challenge High sensitivity to ambient conditions (e.g., air, moisture) makes handling and

analysis difficult [1].

Detection Method Electrospray ionization mass spectrometry (ESI-MS) setup within a glovebox to
detect the ion C606H™ [1].

Structural Tandem MS (MSr) showed consecutive losses of CO molecules, confirming
Confirmation the C606 structure [1].

Theoretical Insights Calculations were performed to "recover the chemical bonding" and rationalize
the synthesis method [1].

Experimental Protocol: Synthesis and MS Analysis
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For researchers aiming to reproduce these results, here is a detailed methodology based on the study [1].

Objective: To synthesize bulk C606 and obtain its mass spectrum, which had been historically
challenging due to its sensitivity.
Starting Material: The synthesis begins with dodecahydroxycyclohexane dihydrate
(C6(OH)12-2H20). It is crucial to verify the identity of this starting material, as it is often mistaken for
C606 itself.
Synthesis Procedure: The C6(OH)12-2H20 material undergoes a dehydration reaction. The
specific dehydration agents, temperature, pressure, and solvent conditions used in this bulk synthesis
are detailed in the full publication.
Handling Conditions: All manipulations of the synthesized C606 must be performed under strictly
controlled, moisture- and oxygen-free conditions. In this study, a glovebox was used.
Mass Spectrometry Setup:

o A home-built electrospray ionization (ESI) source was used.

o The ESI source was installed inside a glovebox to prevent exposure of the sensitive C606

sample to ambient conditions.

o The sample was analyzed in negative ion mode, which detected the C606H~ anion.
Tandem MS (MS") Analysis:

o The C606H™ ion was isolated and fragmented.

o The fragmentation pattern showed sequential losses of carbon monoxide (CO) units.

o This pattern (MS", n=2-4) is a key piece of evidence confirming the structure of a hexaketone

ring.

Visualizing the C606 Analysis Workflow

The diagram below outlines the experimental workflow for the synthesis and mass spectrometric analysis of

C606.
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Experimental workflow for synthesis and MS analysis of C606 [1].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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